Cas no 2228979-60-8 (2-(1-{imidazo1,2-apyridin-2-yl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{imidazo1,2-apyridin-2-yl}cyclobutyl)acetic acid
• CAS No: 2228979-60-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5810811
• PubChem ID: 165699239
• Update Time: 2025-10-29

2-(1-{imidazo1,2-apyridin-2-yl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{imidazo1,2-apyridin-2-yl}cyclobutyl)acetic acid
• 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclobutyl)acetic acid
• EN300-1773755
• 2228979-60-8

• Inchi： 1S/C13H14N2O2/c16-12(17)8-13(5-3-6-13)10-9-15-7-2-1-4-11(15)14-10/h1-2,4,7,9H,3,5-6,8H2,(H,16,17)
• InChI Key： QSPXNYBOXCADPM-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CN3C=CC=CC3=N2)CCC1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(1-{imidazo1,2-apyridin-2-yl}cyclobutyl)acetic acid

Comprehensive Overview of 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclobutyl)acetic acid (CAS No. 2228979-60-8)

2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclobutyl)acetic acid (CAS No. 2228979-60-8) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core fused with a cyclobutyl acetic acid moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or modulator in targeting specific biological pathways.

The compound's imidazo[1,2-a]pyridine scaffold is known for its broad pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. When combined with the cyclobutyl acetic acid group, the molecule exhibits enhanced stability and bioavailability, which are critical factors in drug design. Recent studies have explored its role in kinase inhibition, a hot topic in oncology and autoimmune disease research. This aligns with the growing demand for targeted therapies that minimize side effects.

In the context of AI-driven drug discovery, 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclobutyl)acetic acid has been identified as a high-priority compound due to its computational docking potential with various protein targets. Machine learning models have predicted its affinity for G-protein-coupled receptors (GPCRs), which are pivotal in treating neurological disorders. This intersection of cheminformatics and medicinal chemistry is a trending area in 2024, as pharmaceutical companies seek to accelerate R&D timelines.

The synthesis of 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclobutyl)acetic acid typically involves multi-step organic reactions, including cyclobutane ring formation and imidazo[1,2-a]pyridine condensation. Its crystalline form has been characterized using X-ray diffraction (XRD), confirming the spatial arrangement of its functional groups. These structural insights are invaluable for optimizing its drug-like properties, such as solubility and metabolic stability.

From a commercial perspective, the demand for imidazo[1,2-a]pyridine derivatives is rising, driven by their versatility in precision medicine. Suppliers of CAS No. 2228979-60-8 often highlight its >98% purity, catering to academic and industrial labs focused on high-throughput screening (HTS). The compound’s patent landscape is also evolving, with several applications pending for its use in immune checkpoint modulation—a breakthrough approach in cancer immunotherapy.

Environmental and safety profiles of 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclobutyl)acetic acid adhere to REACH and OECD guidelines, ensuring compatibility with global regulatory standards. Its low ecotoxicity and biodegradability make it a sustainable choice for green chemistry initiatives, another trending topic in the chemical industry.

In summary, 2-(1-{imidazo[1,2-a]pyridin-2-yl}cyclobutyl)acetic acid (CAS No. 2228979-60-8) represents a cutting-edge tool for drug discovery and mechanistic studies. Its integration with AI-based research and alignment with therapeutic trends positions it as a compound of enduring scientific and commercial value.